Cas no 2138101-91-2 (N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)carbamoyl chloride)

• Product Name: N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)carbamoyl chloride
• CAS No: 2138101-91-2
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 6546667
• PubChem ID: 165746818
• Update Time: 2025-05-21

N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1154872
• N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)carbamoyl chloride
• 2138101-91-2

• Inchi： 1S/C13H19ClN2O/c1-15(2)10-11-16(13(14)17)9-8-12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3
• InChI Key： NETHYUQCCBKVKT-UHFFFAOYSA-N
• SMILES： ClC(N(CCC1C=CC=CC=1)CCN(C)C)=O

Computed Properties

• Exact Mass: 254.1185909g/mol
• Monoisotopic Mass: 254.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.6Ų

Additional information on N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)carbamoyl chloride

Comprehensive Overview of N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)carbamoyl chloride (CAS No. 2138101-91-2)

N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)carbamoyl chloride (CAS No. 2138101-91-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique carbamoyl chloride functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both dimethylamino and phenylethyl moieties, makes it a versatile building block for drug discovery and development.

In recent years, the demand for N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)carbamoyl chloride has surged due to its applications in the design of novel therapeutics. Researchers are particularly interested in its role in creating targeted drug delivery systems and small-molecule inhibitors. The compound's ability to act as a reactive intermediate in amide bond formation has made it indispensable in peptide chemistry and medicinal chemistry workflows. With the rise of personalized medicine and AI-driven drug discovery, this compound is increasingly relevant in high-throughput screening and combinatorial chemistry.

The synthesis of N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)carbamoyl chloride involves carefully controlled reactions to ensure high purity and yield. Its CAS No. 2138101-91-2 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. The compound's stability and reactivity profile have been extensively studied, with a focus on optimizing its use in green chemistry applications. As sustainability becomes a priority in the chemical industry, this compound's potential for atom-efficient synthesis is a key area of exploration.

From a commercial perspective, N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)carbamoyl chloride is supplied by leading chemical manufacturers under strict quality control protocols. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements. The compound's handling and storage require adherence to standard laboratory safety practices, with particular attention to moisture sensitivity. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed for quality assurance.

The future outlook for CAS No. 2138101-91-2 appears promising, with ongoing research exploring its potential in bioconjugation and proteomics applications. As the pharmaceutical industry continues to evolve, this compound is expected to play a pivotal role in addressing challenges related to drug resistance and selective targeting. Its compatibility with modern flow chemistry techniques further enhances its utility in industrial-scale production. With increasing interest in structure-activity relationship studies, this compound remains at the forefront of innovative chemical research.

For researchers seeking detailed technical information about N-[2-(dimethylamino)ethyl]-N-(2-phenylethyl)carbamoyl chloride, numerous peer-reviewed publications and patent documents are available. These resources provide valuable insights into its synthetic routes, spectroscopic characteristics, and potential applications. The compound's presence in major chemical databases ensures its traceability and facilitates knowledge sharing across scientific communities worldwide.